molecular formula C8H10N2O4S B14818584 4-Hydroxy-3-(methylsulfonamido)benzamide

4-Hydroxy-3-(methylsulfonamido)benzamide

Cat. No.: B14818584
M. Wt: 230.24 g/mol
InChI Key: DMKQEHMJONYTJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-3-(methylsulfonamido)benzamide is a benzamide derivative characterized by a hydroxy group at the 4-position and a methylsulfonamido group at the 3-position of the benzamide scaffold.

Properties

Molecular Formula

C8H10N2O4S

Molecular Weight

230.24 g/mol

IUPAC Name

4-hydroxy-3-(methanesulfonamido)benzamide

InChI

InChI=1S/C8H10N2O4S/c1-15(13,14)10-6-4-5(8(9)12)2-3-7(6)11/h2-4,10-11H,1H3,(H2,9,12)

InChI Key

DMKQEHMJONYTJJ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)NC1=C(C=CC(=C1)C(=O)N)O

Origin of Product

United States

Preparation Methods

The synthesis of 4-Hydroxy-3-(methylsulfonamido)benzamide can be achieved through the direct condensation of carboxylic acids and amines. One efficient method involves the use of diatomite earth immobilized with Lewis acidic ionic liquid (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . This method is advantageous due to its eco-friendly nature, low reaction times, and high yields.

Chemical Reactions Analysis

4-Hydroxy-3-(methylsulfonamido)benzamide undergoes various chemical reactions, including:

Scientific Research Applications

4-Hydroxy-3-(methylsulfonamido)benzamide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 4-Hydroxy-3-(methylsulfonamido)benzamide involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The pathways involved in these interactions are often related to the inhibition of metabolic processes or signal transduction pathways .

Comparison with Similar Compounds

Table 1: Structural Comparison of Benzamide Derivatives

Compound Substituents (Position) Key Functional Groups Synthesis Reference
4-Hydroxy-3-(methylsulfonamido)benzamide 4-OH, 3-methylsulfonamido Sulfonamide, hydroxy Similar to
2-Hexanoylamino-1-(4-carboxyphenyl)benzamide () 2-hexanoylamino, 1-(4-carboxyphenyl) Acylamino, carboxy Coupling reactions
4-Hydroxy-3-(phenylureido)benzenesulfonamide () 4-OH, 3-phenylureido Urea, sulfonamide Reaction with isocyanates
4-(tert-butyl)-N-(2-chloro-4-(methylsulfonamido)benzyl)benzamide () 4-tert-butyl, methylsulfonamido Sulfonamide, halogen Modular synthesis
N-(3-(Trifluoromethyl)phenyl)benzamide () Trifluoromethyl, sulfamoyl Halogenated, sulfamoyl Alkylation/hydrolysis
  • Synthesis : The target compound is likely synthesized via sulfonamide coupling or alkylation, analogous to methods for 4-(3-chloropropoxyl)-3-(trifluoromethyl)benzoic acid derivatives . Urea- and thiourea-containing analogs (e.g., ) require isocyanate or thiocyanate intermediates, highlighting divergent synthetic pathways .

Table 2: Activity Profiles of Benzamide Analogs

Compound Class Target/Activity Key Findings Reference
Sulfamoyl benzamides Glucokinase activation H-bond interaction with Arg63 (distance ~3.1 Å); sulfamoyl group critical for binding
Acylamino benzamides PCAF HAT inhibition 2-Acylamino substituent essential; chain length irrelevant (e.g., 2-hexanoylamino: 67% inhibition at 100 μM)
Urea-linked sulfonamides Carbonic anhydrase inhibition 4-Hydroxy-3-(phenylureido) derivatives show IC50 ~50 nM; substituent position affects potency
Trimethoxyphenyl benzamides Tubulin polymerization inhibition Chloro derivatives (e.g., 16d) enhance binding affinity (ΔTubulin IC50 vs. CA-4)
Dual FXR/sEH modulators Nuclear receptor/enzyme modulation Methylsulfonamido analogs (e.g., ) show EC50 = 20 nM (FXR), IC50 = 4.1 nM (sEH)
  • Enzyme Inhibition: Unlike acylamino benzamides (), the target’s methylsulfonamido group may favor glucokinase activation () or FXR/sEH modulation () over PCAF HAT inhibition.

Structure-Activity Relationship (SAR) Insights

  • Substituent Position: 3-Position: Methylsulfonamido at C3 (target) vs. ureido () or trifluoromethyl () alters steric/electronic profiles, impacting target selectivity .
  • Functional Groups: Sulfonamide vs. Urea: Sulfonamides (target, ) favor ionic interactions, while ureas () engage in hydrogen bonding . Methylsulfonamido vs. Acylamino: The former’s electronegativity may enhance enzyme activation (e.g., glucokinase) over inhibition (e.g., PCAF HAT) .

Pharmacological Potential and Limitations

  • Advantages : The hydroxy and methylsulfonamido groups offer dual polarity, improving bioavailability compared to highly lipophilic analogs (e.g., tert-butyl derivatives in ) .
  • Limitations : Lack of halogen or extended acyl chains may reduce potency for targets like tubulin or DHFR, where such groups enhance binding () .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.